5-Amino-2-methylpyrimidine-4,6-diol

• IUPAC Name: 5-amino-4-hydroxy-2-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C5H7N3O2/c1-2-7-4(9)3(6)5(10)8-2/h6H2,1H3,(H2,7,8,9,10)
• InChI Key: YICLTNFWMVEECR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C(=O)N1)N)O
• Molecular Formula: C5H7N3O2
• DSSTOX Substance ID: DTXSID301251588
• Molecular Weight: 141.13 g/mol
• CAS No.: 98797-08-1

Description

5-Amino-2-methylpyrimidine-4,6-diol (5-AMPD) is a novel pyrimidine derivative that has recently been studied for its potential application in a variety of scientific research fields. 5-AMPD has been found to possess unique biochemical and physiological properties that make it an attractive option for research studies.

Scientific Research Applications

Synthesis and Inhibitory Effects

A study by Jansa et al. (2014) explored the synthesis of 5-substituted 2-amino-4,6-dihydroxypyrimidines, including compounds related to 5-Amino-2-methylpyrimidine-4,6-diol. They found that these compounds, particularly 2-amino-4,6-dichloropyrimidines, inhibited immune-activated nitric oxide production in mouse peritoneal cells, demonstrating potential biological activity (Jansa et al., 2014).

Derivative Synthesis and Applications

Bakavoli, Nikpour, and Rahimizadeh (2006) detailed the synthesis of 4-amino-5-bromo-2-substituted-aminopyrimidines, derived from 5-bromo-2,4-dichloro-6-methylpyrimidine, which is closely related to this compound. These derivatives were used to form new thiazolo[4,5-d] pyrimidine derivatives (Bakavoli, Nikpour, & Rahimizadeh, 2006).

Chemical Transformations

Dickinson and Jacobsen (1975) investigated the hydrazinolysis of 6-amino-4-hydroxy-1-methylpyrimidine-2(1H)-thione, a compound structurally similar to this compound. They revealed multiple reaction pathways leading to different pyrimidine derivatives, highlighting the chemical versatility of these compounds (Dickinson & Jacobsen, 1975).

Organic Synthesis Applications

Song et al. (2009) described a one-step process for constructing 2-substituted-4,6-diazaindoles using 5-amino-4-methylpyrimidine, which is chemically similar to this compound. This study showcases the use of such compounds in streamlined organic synthesis methods (Song et al., 2009).

Intermediate in Drug Synthesis

Lei-ming Guo (2012) focused on the synthesis of 4,6-Dichloro-2-methylpyrimidine, an important intermediate in creating the anticancer drug dasatinib. The study involved synthesizing 4,6-dihydroxy-2-methylpyrimidine, closely related to this compound, showcasing its pharmaceutical relevance (Guo Lei-ming, 2012).

Vitamin B1 Intermediate Synthesis

Zhao, Ma, and Chen (2012) described scalable syntheses for 4-amino-5-aminomethyl-2-methylpyrimidine, a key intermediate for Vitamin B1. This study demonstrates the relevance of pyrimidine derivatives, like this compound, in vitamin synthesis (Zhao, Ma, & Chen, 2012).

Safety and Hazards

The safety data sheet for a related compound, 2-amino-4,6-dimethylpyrimidine, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that similar compounds, such as 2-amino-4,6-dihydroxypyrimidines, have shown inhibitory effects on immune-activated nitric oxide production

Mode of Action

The exact mode of action of 5-Amino-2-methylpyrimidine-4,6-diol is currently unknown .

Biochemical Pathways

Given the potential inhibitory effects on nitric oxide production, it is possible that the compound may affect pathways related to immune response

Result of Action

Based on the potential inhibitory effects on nitric oxide production, it can be inferred that the compound may have an impact on cellular processes related to immune response .

Action Environment

It is known that the compound is stable under normal temperature and pressure , and should be stored in a cool, dry place

Biochemical Analysis

Biochemical Properties

5-Amino-2-methylpyrimidine-4,6-diol participates in several biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit immune-activated nitric oxide production in mouse peritoneal cells . The compound’s interaction with enzymes such as dihydrofolate reductase (DHFR) and its potential role as an inhibitor in various biochemical pathways highlight its significance in biochemical research .

Cellular Effects

This compound influences various cellular processes. It affects cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that it can inhibit the production of nitric oxide in immune cells, which suggests its potential role in regulating inflammatory responses . Additionally, its impact on gene expression and cellular metabolism could be explored further to understand its broader implications in cellular biology.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules. It binds to enzymes such as dihydrofolate reductase (DHFR), leading to enzyme inhibition . This interaction can result in changes in gene expression and cellular function. The compound’s ability to inhibit nitric oxide production further supports its role in modulating biochemical pathways at the molecular level .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions, but its activity may decrease over time due to degradation . Long-term studies in vitro and in vivo are necessary to understand the temporal effects of this compound fully.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as inhibiting nitric oxide production without causing toxicity . At higher doses, it could potentially lead to adverse effects or toxicity. Understanding the dosage-dependent effects of this compound is crucial for its potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. The compound’s impact on metabolic flux and metabolite levels can provide insights into its broader metabolic implications

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for understanding its biological activity. The compound may interact with specific transporters or binding proteins that facilitate its movement across cellular membranes . Its localization and accumulation within different tissues can influence its overall efficacy and potential therapeutic applications.

Subcellular Localization

The subcellular localization of this compound can affect its activity and function. Targeting signals or post-translational modifications may direct the compound to specific compartments or organelles within the cell